Cas no 71814-49-8 (2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl-
• CAS No: 71814-49-8
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD03617468
• CID: 1751340
• PubChem ID: 3454747
• Update Time: 2025-06-12

2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl-
• 3-(4-chlorophenyl)-6-methyl-1H-pyrimidine-2,4-dione
• 5T-0276
• SMR000336287
• CHEMBL1546954
• AKOS015993077
• MFCD03617468
• 3-(4-chlorophenyl)-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 71814-49-8
• HMS2727L24
• 3-(4-chlorophenyl)-6-methyl-2,4(1H,3H)-pyrimidinedione
• MLS000763421

• MDL： MFCD03617468
• Inchi： 1S/C11H9ClN2O2/c1-7-6-10(15)14(11(16)13-7)9-4-2-8(12)3-5-9/h2-6H,1H3,(H,13,16)
• InChI Key： HYRKJXNJFRMWLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C=C(C)NC1=O)=O

Computed Properties

• Exact Mass: 236.03537
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Additional information on 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl-

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl- (CAS No. 71814-49-8)

2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl-, with the CAS No. 71814-49-8, is a specialized organic compound belonging to the pyrimidine family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a 4-chlorophenyl group and a methyl substitution at the 6-position makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for terms like "pyrimidinedione derivatives", "chlorophenyl compounds", and "CAS 71814-49-8 applications" to explore its utility in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2,4(1H,3H)-Pyrimidinedione has surged, driven by their role in developing novel therapeutics. The compound's structure aligns with current trends in targeted drug delivery and green chemistry, addressing user queries such as "sustainable synthesis of pyrimidines" and "eco-friendly pharmaceutical intermediates". Its chlorophenyl moiety is particularly noteworthy, as it enhances binding affinity in receptor studies, a topic frequently searched in AI-driven molecular modeling forums.

The synthetic pathways for CAS No. 71814-49-8 often involve condensation reactions, attracting interest from chemists searching for "efficient pyrimidine synthesis methods". Analytical techniques like NMR and HPLC are critical for characterizing this compound, reflecting common search terms such as "pyrimidine purity analysis". Additionally, its stability under varying pH conditions makes it a candidate for formulation studies, a hot topic in pharmaceutical R&D circles.

Beyond pharmaceuticals, 3-(4-chlorophenyl)-6-methyl-2,4(1H,3H)-Pyrimidinedione has potential in agrochemical innovation, particularly in designing crop protection agents. Users frequently inquire about "pyrimidine-based pesticides" and "chlorophenyl derivatives in agriculture", highlighting its cross-industry relevance. The compound's methyl group also contributes to its metabolic stability, a key consideration in preclinical development searches.

From a commercial perspective, CAS 71814-49-8 is listed in catalogs of fine chemical suppliers, with search trends showing spikes for "bulk pyrimidinedione suppliers" and "custom synthesis services". Its compatibility with microwave-assisted synthesis (a trending lab technique) further boosts its profile in online research queries. Regulatory compliance, often searched as "pyrimidine safety data", is another critical aspect, given its non-hazardous classification under standard handling protocols.

In conclusion, 2,4(1H,3H)-Pyrimidinedione, 3-(4-chlorophenyl)-6-methyl- represents a multifaceted compound bridging medicinal chemistry and industrial applications. Its alignment with search trends like "structure-activity relationships" and "scalable heterocycle production" underscores its enduring scientific and commercial value. Future research may explore its catalytic applications or polymeric integrations, areas increasingly queried in academic databases and patent filings.